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Compound of Interest

Compound Name: 4-Cyclopropoxybenzoic acid

Cat. No.: B155675 Get Quote

For researchers, scientists, and professionals in drug development, the meticulous handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for the operational use and disposal of 4-Cyclopropoxybenzoic acid, ensuring a

secure laboratory environment.

Hazard Profile and Personal Protective Equipment
(PPE)
4-Cyclopropoxybenzoic acid presents several hazards that necessitate the use of

appropriate personal protective equipment.[1] According to the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals, it is harmful if swallowed, causes skin

irritation, leads to serious eye irritation, and may cause respiratory irritation.[1] Therefore, a

comprehensive PPE plan is crucial.

Recommended Personal Protective Equipment:
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Protection Type Specific Equipment Rationale

Eye Protection
Chemical safety goggles or a

face shield

To prevent eye contact which

can cause serious irritation.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

To avoid skin contact and

subsequent irritation.[1]

Body Protection Laboratory coat
To protect skin and clothing

from accidental spills.

Respiratory Protection NIOSH-approved respirator

To prevent inhalation of the

powder, which may cause

respiratory irritation.[1]

Operational Plan for Handling
A systematic approach to handling 4-Cyclopropoxybenzoic acid minimizes the risk of

exposure and contamination. The following step-by-step operational plan provides procedural

guidance.

Pre-Operational Checks:

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Verify that all required PPE is readily available and in good condition.

Locate the nearest emergency eyewash station and safety shower.

Handling and Use:

Weighing:

Perform all weighing operations within a chemical fume hood to contain any airborne

powder.

Use a dedicated, clean spatula and weighing vessel.

Close the primary container immediately after dispensing the required amount.
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Dissolution:

When dissolving the solid, add the powder slowly to the solvent to avoid splashing.

If heating is required, use a controlled heating source such as a heating mantle or water

bath.

Post-Handling:

Decontaminate the work surface with an appropriate solvent and cleaning agent.

Thoroughly wash hands and any exposed skin with soap and water after handling.

Disposal Plan
Proper disposal of 4-Cyclopropoxybenzoic acid and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: Collect unused 4-Cyclopropoxybenzoic acid and any grossly contaminated

disposable materials (e.g., weighing paper, gloves) in a designated, labeled hazardous

waste container.

Liquid Waste: Solutions of 4-Cyclopropoxybenzoic acid should be collected in a separate,

labeled hazardous waste container for organic acids. Do not mix with other solvent waste

streams unless compatible.

Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be

collected and disposed of as hazardous liquid waste.

After rinsing, the container can be disposed of according to institutional guidelines for

decontaminated lab waste.

Quantitative Data Summary
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Property Value Source

Molecular Formula C₁₀H₁₀O₂ PubChem[1]

Molecular Weight 162.18 g/mol PubChem[1]

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of 4-
Cyclopropoxybenzoic acid, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of 4-Cyclopropoxybenzoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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